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Compound of Interest

Compound Name: Methyl 13-iodotridecanoate

Cat. No.: B15279452 Get Quote

This guide provides a detailed breakdown of the molecular weight of Methyl 13-
iodotridecanoate, a compound of interest to researchers and scientists in the field of drug

development and chemical analysis.

Molecular Composition and Weight
The molecular formula for Methyl 13-iodotridecanoate is C₁₄H₂₇IO₂. Its molecular weight is

derived from the sum of the atomic weights of its constituent atoms. The standard atomic

weights for these elements are:

Carbon (C): 12.011 amu[1]

Hydrogen (H): 1.008 amu[2][3][4]

Iodine (I): 126.904 amu[5][6][7]

Oxygen (O): 15.999 amu[8][9][10]

The calculated molecular weight is presented in the table below, offering a clear and structured

summary of the quantitative data.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 14 12.011 168.154

Hydrogen H 27 1.008 27.216

Iodine I 1 126.904 126.904

Oxygen O 2 15.999 31.998

Total 354.272

Experimental Determination of Molecular Weight
The molecular weight of a compound like Methyl 13-iodotridecanoate is typically determined

experimentally using mass spectrometry. This technique provides a highly accurate

measurement of the mass-to-charge ratio of ionized molecules.

Sample Preparation: A dilute solution of Methyl 13-iodotridecanoate is prepared in a

suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. An ionization

technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI), is used to generate gas-phase ions of the molecule.

Mass Analysis: The generated ions are then accelerated into a mass analyzer. The analyzer,

which can be a time-of-flight (TOF), quadrupole, or ion trap, separates the ions based on

their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion of Methyl 13-iodotridecanoate, allowing for the precise determination of its molecular

weight.

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for determining the molecular weight of a

chemical compound using mass spectrometry.
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Workflow for Molecular Weight Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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